Cas no 849032-61-7 (N-(3,4-dichlorophenyl)-2-({1-phenyl-1H-pyrazolo3,4-dpyrimidin-4-yl}sulfanyl)acetamide)

• Product Name: N-(3,4-dichlorophenyl)-2-({1-phenyl-1H-pyrazolo3,4-dpyrimidin-4-yl}sulfanyl)acetamide
• CAS No: 849032-61-7
• MF: C₁₉H₁₃Cl₂N₅OS
• MW: 430.310419797897
• CID: 6241254
• PubChem ID: 5202409
• Update Time: 2025-06-08

N-(3,4-dichlorophenyl)-2-({1-phenyl-1H-pyrazolo3,4-dpyrimidin-4-yl}sulfanyl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-(3,4-dichlorophenyl)-2-({1-phenyl-1H-pyrazolo3,4-dpyrimidin-4-yl}sulfanyl)acetamide
• N-(3,4-dichlorophenyl)-2-({1-phenyl-1H-pyrazolo[3,4-d]pyrimidin-4-yl}sulfanyl)acetamide
• N-(3,4-dichlorophenyl)-2-((1-phenyl-1H-pyrazolo[3,4-d]pyrimidin-4-yl)thio)acetamide
• AKOS002450681
• N-(3,4-dichlorophenyl)-2-(1-phenylpyrazolo[3,4-d]pyrimidin-4-yl)sulfanylacetamide
• F1874-0137
• 849032-61-7

• Inchi： 1S/C19H13Cl2N5OS/c20-15-7-6-12(8-16(15)21)25-17(27)10-28-19-14-9-24-26(18(14)22-11-23-19)13-4-2-1-3-5-13/h1-9,11H,10H2,(H,25,27)
• InChI Key： BJXVISIXWZTDQL-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)NC(CSC1=C2C=NN(C3C=CC=CC=3)C2=NC=N1)=O)Cl

Computed Properties

• Exact Mass: 429.0217866g/mol
• Monoisotopic Mass: 429.0217866g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 539
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 98Ų

Additional information on N-(3,4-dichlorophenyl)-2-({1-phenyl-1H-pyrazolo3,4-dpyrimidin-4-yl}sulfanyl)acetamide

Introduction to N-(3,4-dichlorophenyl)-2-({1-phenyl-1H-pyrazolo[3,4-d]pyrimidin-4-yl}sulfanyl)acetamide (CAS No. 849032-61-7)

N-(3,4-dichlorophenyl)-2-({1-phenyl-1H-pyrazolo[3,4-d]pyrimidin-4-yl}sulfanyl)acetamide (CAS No. 849032-61-7) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of pyrazolopyrimidines, which are known for their diverse biological activities, including antitumor, anti-inflammatory, and antiviral properties.

The chemical structure of N-(3,4-dichlorophenyl)-2-({1-phenyl-1H-pyrazolo[3,4-d]pyrimidin-4-yl}sulfanyl)acetamide is characterized by a pyrazolopyrimidine core linked to a sulfanyl acetamide moiety and a dichlorophenyl group. This unique structural arrangement contributes to its pharmacological profile and has been the subject of extensive research in recent years.

One of the key areas of interest for this compound is its potential as an anticancer agent. Studies have shown that N-(3,4-dichlorophenyl)-2-({1-phenyl-1H-pyrazolo[3,4-d]pyrimidin-4-yl}sulfanyl)acetamide exhibits potent antiproliferative activity against various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action is believed to involve the inhibition of specific kinases and signaling pathways that are crucial for cancer cell survival and proliferation.

Recent research has also explored the role of N-(3,4-dichlorophenyl)-2-({1-phenyl-1H-pyrazolo[3,4-d]pyrimidin-4-yl}sulfanyl)acetamide in modulating immune responses. In vitro studies have demonstrated that this compound can enhance the activation of immune cells such as natural killer (NK) cells and T lymphocytes, suggesting its potential as an immunomodulatory agent. This property could be particularly valuable in the development of combination therapies for cancer treatment.

In addition to its anticancer and immunomodulatory activities, N-(3,4-dichlorophenyl)-2-({1-phenyl-1H-pyrazolo[3,4-d]pyrimidin-4-yl}sulfanyl)acetamide has been investigated for its anti-inflammatory effects. Preclinical studies have shown that it can reduce inflammation in animal models of inflammatory diseases such as arthritis and colitis. The anti-inflammatory properties are thought to be mediated through the inhibition of pro-inflammatory cytokines and enzymes involved in the inflammatory response.

The pharmacokinetic properties of N-(3,4-dichlorophenyl)-2-({1-phenyl-1H-pyrazolo[3,4-d]pyrimidin-4-yl}sulfanyl)acetamide have also been studied to assess its suitability for therapeutic use. Data from animal models indicate that it has favorable oral bioavailability and a reasonable half-life, making it a promising candidate for further clinical development.

Clinical trials are currently underway to evaluate the safety and efficacy of N-(3,4-dichlorophenyl)-2-({1-phenyl-1H-pyrazolo[3,4-d]pyrimidin-4-yl}sulfanyl)acetamide in human subjects. Early results from phase I trials have shown promising outcomes with manageable side effects. These findings have paved the way for more advanced clinical trials to explore its therapeutic potential in various disease conditions.

The synthesis of N-(3,4-dichlorophenyl)-2-{(1H-pyrazolo[3,4-d]pyrimidin-sulfanyl}acetamide involves several steps that require precise control over reaction conditions to ensure high yield and purity. Key intermediates include 1H-pyrazolo[3,4-d]pyrimidine derivatives and dichlorophenyl acetamides. Advanced synthetic techniques such as microwave-assisted synthesis and catalytic methods have been employed to optimize the production process.

In conclusion, N-(3,4-dichlorophenyl)-2-{(1H-pyrazolo[3,4-d]pyrimidin-sulfanyl}acetamide (CAS No. 849032-61-7) is a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure and diverse biological activities make it an attractive target for further research and development in the pharmaceutical industry. Ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential.